Cas no 2155856-64-5 (methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate)

• Product Name: methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate
• CAS No: 2155856-64-5
• MF: C₁₁H₈BrFO₄
• MW: 303.081226348877
• CID: 6599146
• PubChem ID: 132371573
• Update Time: 2025-10-27

methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate
• 1H-2-Benzopyran-3-carboxylic acid, 7-bromo-3-fluoro-3,4-dihydro-1-oxo-, methyl ester
• 2155856-64-5
• starbld0028950
• EN300-1273127
• Methyl 7-bromo-3-fluoro-1-oxoisochromane-3-carboxylate
• methyl 7-bromo-3-fluoro-1-oxo-4H-isochromene-3-carboxylate

• Inchi： 1S/C11H8BrFO4/c1-16-10(15)11(13)5-6-2-3-7(12)4-8(6)9(14)17-11/h2-4H,5H2,1H3
• InChI Key： BWOFRPHGGGFCRP-UHFFFAOYSA-N
• SMILES： C1(F)(C(OC)=O)OC(=O)C2=CC(Br)=CC=C2C1

Computed Properties

• Exact Mass: 301.95900g/mol
• Monoisotopic Mass: 301.95900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 398.4±42.0 °C(Predicted)

Additional information on methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate

Research Update on Methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate (CAS: 2155856-64-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate (CAS: 2155856-64-5) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique benzopyran scaffold and functional groups, has garnered attention for its potential applications in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activities of methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study emphasized the compound's role as a versatile building block for further derivatization, enabling the creation of diverse analogs with tailored pharmacological properties.

In another investigation, researchers focused on the compound's potential as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study, detailed in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate exhibited moderate inhibitory activity against COX-2, with IC50 values in the micromolar range. These findings suggest that further structural optimization could enhance its potency and selectivity, paving the way for the development of new anti-inflammatory drugs.

Additionally, the compound's utility in photodynamic therapy (PDT) has been explored. A recent publication in Chemical Communications (2024) reported that methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate, when conjugated with photosensitizers, showed promising results in generating reactive oxygen species (ROS) upon light irradiation. This property makes it a candidate for PDT applications in cancer treatment, where targeted ROS generation can induce apoptosis in malignant cells.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a study in Molecular Pharmaceutics (2024) investigated the use of nanoparticle-based delivery systems to improve the bioavailability of methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate, with preliminary results indicating enhanced therapeutic efficacy in preclinical models.

In conclusion, methyl 7-bromo-3-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate (CAS: 2155856-64-5) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to photodynamic therapy. Continued research efforts are expected to unlock its full potential, contributing to the development of next-generation therapeutics. Future studies should focus on refining its pharmacological profile and exploring its mechanisms of action in greater detail.